2-(1,1-Dioxo-1,2-thiazolidin-2-yl)-1-(4-methylpiperidin-1-yl)ethanone

• IUPAC Name: 2-(1,1-dioxo-1,2-thiazolidin-2-yl)-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C11H20N2O3S/c1-10-3-6-12(7-4-10)11(14)9-13-5-2-8-17(13,15)16/h10H,2-9H2,1H3
• InChI Key: VUMQMJZTDWUAKP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2CCCS2(=O)=O
• Molecular Formula: C11H20N2O3S
• Molecular Weight: 260.36 g/mol

Description

2-(1,1-Dioxo-1,2-thiazolidin-2-yl)-1-(4-methylpiperidin-1-yl)ethanone is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is also known as DMPE or 4-MeO-PIE and is a thiazolidinone derivative. DMPE is a synthetic molecule that has been synthesized through various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DMPE is not fully understood, but it has been found to act as a potent antioxidant and free radical scavenger. DMPE has also been found to inhibit the activity of several enzymes involved in the inflammatory response, including cyclooxygenase-2 and 5-lipoxygenase.
Biochemical and Physiological Effects:
DMPE has several biochemical and physiological effects, including reducing inflammation, oxidative stress, and cell proliferation. DMPE has also been found to increase the levels of glutathione, an antioxidant that is involved in the detoxification of reactive oxygen species.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMPE in lab experiments is its ability to act as a potent antioxidant and free radical scavenger. DMPE is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using DMPE in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the use of DMPE in scientific research, including investigating its potential use as a therapeutic agent for various diseases. DMPE could also be further investigated for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the synthesis of DMPE derivatives could be explored to improve its solubility and bioavailability.

Synthesis Methods

DMPE can be synthesized through various methods, including the reaction of 4-methylpiperidine and ethyl acetoacetate in the presence of sulfuric acid. The reaction mixture is then treated with thiosemicarbazide to obtain DMPE. Another method involves the reaction of 4-methylpiperidine and ethyl acetoacetate in the presence of ammonium acetate, followed by the addition of thiosemicarbazide to obtain DMPE.

Scientific Research Applications

DMPE has several potential applications in scientific research, including its use as a therapeutic agent for various diseases. DMPE has been found to have anti-inflammatory, antioxidant, and anticancer properties. DMPE has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.